molecular formula C10H10N2O5 B8641829 4-Acetamido-3-methyl-5-nitrobenzoic acid CAS No. 37901-93-2

4-Acetamido-3-methyl-5-nitrobenzoic acid

Cat. No.: B8641829
CAS No.: 37901-93-2
M. Wt: 238.20 g/mol
InChI Key: VQXUOTOPSILLNO-UHFFFAOYSA-N
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Description

4-Acetamido-3-methyl-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

37901-93-2

Molecular Formula

C10H10N2O5

Molecular Weight

238.20 g/mol

IUPAC Name

4-acetamido-3-methyl-5-nitrobenzoic acid

InChI

InChI=1S/C10H10N2O5/c1-5-3-7(10(14)15)4-8(12(16)17)9(5)11-6(2)13/h3-4H,1-2H3,(H,11,13)(H,14,15)

InChI Key

VQXUOTOPSILLNO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1NC(=O)C)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 60% nitric acid in sulfuric acid (410 mL) was added 4-acetamido-3-methylbenzoic acid (43 g, 0.22 mol) in small portions over 40 min while cooling with an ice bath. After addition of all amide was complete, the reaction mixture was stirred for 1 h at 0° C. and then very slowly poured over 1500 mL of ice. The yellow solid was collected by filtration and washed with ice cold water to give the title compound (38 g, 72% yield). 1H-NMR (CD3OD, 300 MHz) δ 8.29 (s, 1H), 8.18 (s, 1H), 2.39 (s, 3H), 2.16 (s, 3H). Mass spec.: 237 (MH)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
43 g
Type
reactant
Reaction Step One
Quantity
410 mL
Type
solvent
Reaction Step One
[Compound]
Name
amide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
1500 mL
Type
reactant
Reaction Step Three
Yield
72%

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